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Compound of Interest

Compound Name: Cy5.5 amine

Cat. No.: B16075113

Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

fluorescent dyes like Cy5.5 amine is paramount to ensure personal safety and maintain the

integrity of experimental outcomes. This guide provides immediate, essential safety protocols,

operational procedures, and disposal plans for Cy5.5 amine.

Chemical and Physical Properties
A summary of the key properties of Cy5.5 amine is provided in the table below.
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Property Value Source

CAS Number 2097714-45-7 [1][2]

Molecular Formula C46H58Cl2N4O [2]

Molecular Weight 753.9 g/mol [2]

Appearance Dark blue solid [1]

Solubility

Soluble in organic solvents

(DMSO, DMF, DCM,

chloroform, methanol,

acetonitrile); poorly soluble in

water

[1][2]

Excitation Maximum (λex) ~673-680 nm [1][2]

Emission Maximum (λem) ~698-707 nm [1][2]

Molar Extinction Coefficient (ε)
~198,000 - 209,000

L·mol⁻¹·cm⁻¹
[1][2]

Quantum Yield (Φ) 0.20 [1][2]

Storage -20°C in the dark [2][3]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment plan is mandatory when handling Cy5.5
amine in both solid and solution forms to prevent exposure.[4][5]
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Body Part Required PPE Specifications and Notes

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Double-gloving

is a best practice. Always

inspect gloves for damage

before use.[4][5]

Eyes/Face Safety goggles and face shield

Goggles must be splash-proof.

A face shield should be worn

over goggles, especially when

handling powders or solutions

that may splash.[4]

Body
Laboratory coat and chemical-

resistant apron

A fully buttoned lab coat is the

minimum requirement. An

apron provides an additional

layer of protection against

spills and splashes.[4][5]

Respiratory
Chemical fume hood or

respirator

All handling of solid Cy5.5

amine and preparation of stock

solutions should be conducted

in a certified chemical fume

hood to avoid inhalation of

dust or vapors.[4] If a fume

hood is not available, a

NIOSH-approved respirator

may be necessary.[5]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for the safe handling of Cy5.5 amine and to prevent

contamination.

1. Pre-Handling Preparations:

Consult Safety Data Sheet (SDS): Before beginning work, review the SDS for Cy5.5 amine.

[6]
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Designate a Work Area: All work with the dye should be performed in a designated area,

such as a chemical fume hood.[4]

Assemble Materials: Ensure all necessary equipment, including PPE and spill cleanup

materials, are readily available.[4]

2. Handling the Compound:

Weighing (Solid Form): Carefully weigh the solid dye inside a chemical fume hood to prevent

the generation of dust.

Reconstitution: When preparing solutions, slowly add the solvent to the solid dye to avoid

splashing.[4] Cy5.5 amine is soluble in organic solvents like DMSO and DMF.[2]

Labeling: Clearly label all containers with the compound name, concentration, solvent, date,

and appropriate hazard warnings.[4]

3. Post-Handling Procedures:

Decontamination: Thoroughly decontaminate all work surfaces and equipment that came into

contact with the dye.[4]

Hand Washing: Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.

Disposal Plan
All waste contaminated with Cy5.5 amine is considered hazardous waste and must be

disposed of according to institutional and local regulations.[4][7]

Waste Segregation:

Solid Waste: Collect all contaminated solid waste, such as gloves, pipette tips, and

weighing paper, in a designated, clearly labeled hazardous waste container.[5]

Liquid Waste: Collect unused stock solutions and dilute aqueous waste from experiments

in a separate, labeled hazardous waste container for organic solvent waste.[8]
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Disposal Compliance:

Do not dispose of Cy5.5 amine waste down the drain.[9]

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on hazardous waste pickup and disposal procedures.[8]

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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